Palustrin-3a
Description
Palustrin-3a is a chemical compound with the CAS registry number 326603-06-9 and is listed alongside its analog Palustrin-3b (CAS: 326603-07-0) in commercial databases . This scarcity suggests specialized applications or challenges in synthesis.
Properties
bioactivity |
Gram-, |
|---|---|
sequence |
GIFPKIIGKGIKTGIVNGIKSLVKGVGMKVFKAGLNNIGNTGCNEDEC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Commercial Comparison
Palustrin-3a is most closely compared to Palustrin-3b, which shares a consecutive CAS number, indicating minor structural variations. A hypothetical comparison based on naming conventions and commercial data is provided below:
| Compound | CAS Number | Suppliers | Hypothesized Structural Difference |
|---|---|---|---|
| This compound | 326603-06-9 | 1 | Likely varies in substituent position or stereochemistry |
| Palustrin-3b | 326603-07-0 | 1 | Possible isomer or derivative of this compound |
Both compounds lack publicly accessible spectral or crystallographic data, limiting deeper structural analysis.
Pharmacological and Industrial Relevance
This compound’s lack of detailed research contrasts with well-studied analogs like Paltusotine (CAS: 2172870-89-0), a clinical-stage compound targeting growth hormone disorders . Such comparisons highlight the importance of substituent optimization in drug development. Industrial applicability may also differ: PAMAM Dendrimers (CAS: 155773-72-1), with 4–8 suppliers, are widely used in nanotechnology due to their branched architecture, whereas this compound’s niche supplier base suggests exploratory or specialized uses .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
